2-Benzoyl-2-(benzoyloxy)-3-hydroxybutanedioic acid
Overview
Description
2-Benzoyl-2-(benzoyloxy)-3-hydroxybutanedioic acid, also known as benzilic acid, is a white crystalline powder that is widely used in the field of organic chemistry. It is a derivative of benzoin and is commonly used as a starting material for the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 2-Benzoyl-2-(benzoyloxy)-3-hydroxybutanedioic acid is not well understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body, such as acetyl-CoA carboxylase and fatty acid synthase. This inhibition leads to a decrease in the synthesis of fatty acids and cholesterol, which can have a beneficial effect on lipid metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to have a beneficial effect on lipid metabolism by reducing the synthesis of fatty acids and cholesterol. It has also been shown to have anti-inflammatory and antioxidant properties, which may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Benzoyl-2-(benzoyloxy)-3-hydroxybutanedioic acid is its versatility in organic synthesis. It can be used as a starting material for the synthesis of a wide range of compounds, making it a valuable tool for researchers in various fields. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain applications.
Future Directions
There are several future directions for research involving 2-Benzoyl-2-(benzoyloxy)-3-hydroxybutanedioic acid. One potential area of research is the development of new synthetic methods for the compound, which could make it more accessible and easier to work with. Another area of research is the investigation of its potential therapeutic applications, particularly in the treatment of metabolic disorders such as obesity and diabetes. Additionally, further studies on the mechanism of action and biochemical effects of the compound could lead to a better understanding of its potential applications in various fields of research.
Scientific Research Applications
2-Benzoyl-2-(benzoyloxy)-3-hydroxybutanedioic acid has a wide range of applications in scientific research. It is commonly used as a starting material for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. It is also used as a reagent in organic synthesis, such as in the preparation of esters, amides, and ketones.
Properties
IUPAC Name |
2-benzoyl-2-benzoyloxy-3-hydroxybutanedioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14O8/c19-13(11-7-3-1-4-8-11)18(17(24)25,14(20)15(21)22)26-16(23)12-9-5-2-6-10-12/h1-10,14,20H,(H,21,22)(H,24,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMGUEILFFWDGFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C(C(C(=O)O)O)(C(=O)O)OC(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80703047 |
Source
|
| Record name | 2-Benzoyl-2-(benzoyloxy)-3-hydroxybutanedioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80703047 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
22333-70-6 |
Source
|
| Record name | 2-Benzoyl-2-(benzoyloxy)-3-hydroxybutanedioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80703047 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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